Cas no 2172505-31-4 (1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172505-31-4
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 5965489
• PubChem ID: 165734358
• Update Time: 2025-07-10

1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172505-31-4
• EN300-1594261

• Inchi： 1S/C10H18N4O3/c1-7(3-5-15)14-8(4-6-17-2)9(10(11)16)12-13-14/h7,15H,3-6H2,1-2H3,(H2,11,16)
• InChI Key： WHUCDOYUQOVFOX-UHFFFAOYSA-N
• SMILES： OCCC(C)N1C(=C(C(N)=O)N=N1)CCOC

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 103Ų

Additional information on 1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172505-31-4)

The compound 1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172505-31-4) is a highly specialized triazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxybutyl group and a methoxyethyl side chain, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its carboxamide moiety, which is known to enhance binding affinity to biological targets.

In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole core of this molecule is a key scaffold in many FDA-approved drugs, highlighting its importance. The presence of the 4-hydroxybutan-2-yl group further enhances its solubility and bioavailability, making it a preferred choice for oral formulations. This aligns with the growing trend of bioavailability optimization in drug design, a topic frequently searched by professionals in the field.

Another notable feature of CAS No. 2172505-31-4 is its methoxyethyl substituent, which contributes to its metabolic stability. This is particularly relevant in the context of drug metabolism and pharmacokinetics, areas that are currently under intense scrutiny in the pharmaceutical industry. The compound’s ability to resist rapid degradation in the body could make it a valuable tool for developing long-acting therapeutics, a hot topic in sustained-release drug formulations.

The synthesis of 1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide involves advanced click chemistry techniques, a method widely discussed in academic and industrial circles. Click chemistry is celebrated for its efficiency and selectivity, making it a go-to approach for constructing heterocyclic compounds. This connection to click chemistry is likely why the compound garners attention in search queries related to modern synthetic methods.

From a therapeutic perspective, the triazole-carboxamide framework of this compound has been linked to various biological activities, including enzyme inhibition and receptor modulation. These properties are highly sought after in the development of treatments for chronic diseases, a major focus area in global healthcare. Given the rising prevalence of conditions like diabetes and cancer, the potential applications of CAS No. 2172505-31-4 in targeted therapy are a subject of ongoing research.

In summary, 1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide represents a fascinating intersection of medicinal chemistry and drug development. Its structural features and functional groups make it a compound of interest for researchers exploring novel therapeutics and biochemical tools. As the scientific community continues to uncover its full potential, this compound is poised to play a significant role in advancing precision medicine and pharmacological innovation.